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Compound of Interest

Compound Name: Octafluoroadipamide

Cat. No.: B1296699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the safety and handling precautions for

Octafluoroadipamide (CAS No. 355-66-8). The information is intended for researchers,

scientists, and professionals in drug development who may handle this compound. This

document synthesizes available safety data, outlines recommended handling procedures, and

details standardized experimental protocols for assessing key potential hazards. While

comprehensive toxicological data for Octafluoroadipamide is not fully available, this guide

presents the current understanding of its hazard profile and provides a framework for its safe

use in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Octafluoroadipamide is presented

in Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

CAS Number 355-66-8 [1][2]

Molecular Formula C₆H₄F₈N₂O₂ [1]

Molecular Weight 288.10 g/mol [1]

Melting Point 237-242 °C (decomposes) [1][2]

Boiling Point 329.4 °C at 760 mmHg [2]

Flash Point 153 °C [2]

Appearance White powder/solid [2][3]

Density ~1.62 g/cm³ (estimate) [2]

Hazard Identification and Classification
Octafluoroadipamide is classified with specific hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] A summary of the GHS hazard

statements and corresponding pictograms is provided below.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Serious Eye Irritation alt text Warning
H319: Causes serious

eye irritation.[1]

Skin Sensitization alt text Warning

H317: May cause an

allergic skin reaction.

[1]

It is important to note that the health hazards of this product have not been fully investigated.[1]

Therefore, it should be handled with caution as a potentially harmful substance.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.
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Engineering Controls
Work with Octafluoroadipamide should be conducted in a well-ventilated area.[1]

Use of a chemical fume hood is recommended for all procedures that may generate dust or

aerosols.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[1]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For tasks with

a higher risk of exposure, chemical-resistant boots and protective clothing may be

necessary.[1]

Respiratory Protection: If engineering controls are insufficient to control airborne

concentrations, a NIOSH-approved respirator appropriate for the exposure level should be

used.

The following flowchart illustrates the decision-making process for selecting appropriate PPE

when handling Octafluoroadipamide.
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Start: Handling Octafluoroadipamide

Conduct Risk Assessment:
- Scale of work

- Potential for dust/aerosol generation
- Duration of exposure

Is the procedure performed
in a chemical fume hood?

Standard PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Yes

Enhanced PPE:
- Standard PPE PLUS

- Face shield
- Chemical-resistant boots

- Protective clothing

No

Is there a risk of
inhalation exposure?

Add appropriate
respiratory protection

Yes

End: Proceed with caution

No

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling

Octafluoroadipamide.

Storage Requirements
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

medical attention.[1]

Skin Contact

Wash with plenty of running water and non-

abrasive soap. Cover the affected area with an

emollient. Seek medical attention if irritation or

an allergic reaction develops.[1]

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire and Explosion Hazard Data
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Property Information

Flammability Combustible solid.

Flash Point 153 °C[2]

Suitable Extinguishing Media
Carbon dioxide, dry chemical powder, alcohol or

polymer foam.[1]

Hazardous Decomposition Products

Emits toxic fumes under fire conditions,

including carbon monoxide, carbon dioxide,

hydrogen fluoride, and oxides of nitrogen.[1]

Unusual Fire and Explosion Hazards
Forms a dangerously unstable complex with

lithium tetrahydroaluminate.[4]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate the area: Restrict access to the spill area.

Ventilate the area: Ensure adequate ventilation.

Wear appropriate PPE: This includes a respirator, impervious boots, and heavy rubber

gloves.[1]

Contain and clean up the spill:

For solid spills, carefully sweep or scoop up the material to avoid generating dust.

Place the spilled material into a suitable, labeled container for disposal.

Decontaminate the area: Clean the spill area thoroughly with soap and water.

Dispose of waste: Dispose of the waste material in accordance with local, state, and federal

regulations.

The following diagram illustrates a general workflow for responding to a chemical spill.
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Chemical Spill Occurs

Assess the Situation
- Identify the chemical

- Determine the spill size

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Clean Up the Spill

Decontaminate the Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.
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Experimental Protocols for Hazard Assessment
As the toxicological properties of Octafluoroadipamide have not been fully investigated,

standardized test guidelines should be followed to assess its potential hazards. The following

are summaries of relevant OECD test guidelines.

Skin Irritation
The potential for Octafluoroadipamide to cause skin irritation can be assessed using the

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method.

Principle: This in vitro test uses a reconstructed human epidermis (RhE) model that mimics

the upper layers of human skin. The test substance is applied topically to the RhE tissue.

Skin irritation is identified by its ability to decrease cell viability below a defined threshold (≤

50%).

Methodology:

A small amount of the test substance is applied uniformly to the surface of the RhE tissue.

The tissue is incubated for a specified period.

After incubation, the test substance is washed off.

Cell viability is assessed by measuring the enzymatic conversion of the vital dye MTT to a

blue formazan salt, which is then quantified spectrophotometrically.

The cell viability of the treated tissue is compared to that of a negative control.

Interpretation: A reduction in cell viability below 50% classifies the substance as a skin irritant

(UN GHS Category 2).

Eye Irritation
The potential for serious eye damage or eye irritation can be evaluated using the OECD Test

Guideline 405: Acute Eye Irritation/Corrosion.
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Principle: This in vivo test involves applying the test substance to the eye of an experimental

animal (typically a rabbit) and observing for ocular lesions.

Methodology:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

The degree of eye irritation is scored for the cornea, iris, and conjunctiva.

The duration of the observation period can be extended up to 21 days to assess the

reversibility of the effects.

Interpretation: The scores for ocular lesions are evaluated to determine the level of irritation

and whether the effects are reversible. This leads to classification as "Serious Eye Damage"

(Category 1) or "Eye Irritation" (Category 2).

Skin Sensitization (Allergic Contact Dermatitis)
To determine if Octafluoroadipamide may cause an allergic skin reaction, the OECD Test

Guideline 497: Defined Approaches on Skin Sensitisation can be used. This guideline

incorporates data from non-animal test methods.

Principle: This approach combines data from different in vitro and in chemico test methods

that address key events in the adverse outcome pathway for skin sensitization. These

methods may include assays for peptide reactivity, keratinocyte activation, and dendritic cell

activation.

Methodology: A battery of tests is performed, which may include:

Direct Peptide Reactivity Assay (DPRA; OECD TG 442C): Measures the reactivity of the

test chemical with synthetic peptides containing cysteine or lysine.

KeratinoSens™ (OECD TG 442D): A cell-based reporter gene assay that measures the

induction of cytoprotective genes in human keratinocytes.
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Human Cell Line Activation Test (h-CLAT; OECD TG 442E): Measures the expression of

cell surface markers associated with dendritic cell activation.

Interpretation: The results from the individual assays are integrated using a defined approach

(a fixed data interpretation procedure) to classify the substance as a skin sensitizer and, in

some cases, to estimate its potency.

Disposal Considerations
Dispose of unused Octafluoroadipamide and any contaminated materials in accordance with

all applicable local, state, and federal regulations. Consult with your institution's environmental

health and safety office for specific guidance.

Conclusion
Octafluoroadipamide presents known hazards of serious eye irritation and potential skin

sensitization. Due to the incomplete toxicological profile, it is imperative that this compound is

handled with a high degree of caution by all laboratory personnel. The implementation of

appropriate engineering controls, consistent use of personal protective equipment, and

adherence to the handling and storage guidelines outlined in this document are essential for

minimizing risk. In the absence of specific toxicological data, the standardized experimental

protocols described provide a framework for a thorough hazard assessment if required.

Disclaimer: This document is intended for informational purposes only and does not constitute

a legal or professional opinion. It is the responsibility of the user to ensure that all activities are

conducted in a safe and compliant manner. Always consult the most recent Safety Data Sheet

(SDS) for Octafluoroadipamide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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